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Compound of Interest

Compound Name: 3'-O-Methylorobol

Cat. No.: B600622 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of the chemical structure of 3'-O-Methylorobol, a
naturally occurring isoflavone. The information is presented to be a valuable resource for

researchers and professionals engaged in the fields of natural product chemistry,

pharmacology, and drug development.

Chemical Identity and Structure
3'-O-Methylorobol is classified as a hydroxyisoflavone.[1] Its chemical structure is derived

from orobol by the methylation of the hydroxyl group at the 3' position.[1] This compound has

been identified and isolated from various plant sources, including Crotalaria lachnophora,

Flemingia macrophylla, and Dalbergia sissoo.[1]

The structural details and chemical identifiers of 3'-O-Methylorobol are summarized in the

table below for clarity and ease of reference.
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Identifier Value

IUPAC Name
5,7-dihydroxy-3-(4-hydroxy-3-

methoxyphenyl)chromen-4-one[1][2]

Molecular Formula C₁₆H₁₂O₆[1][2]

Molecular Weight 300.26 g/mol [1][2]

Canonical SMILES
COC1=C(C=CC(=C1)C2=COC3=CC(=CC(=C3

C2=O)O)O)O[1][2]

InChI

InChI=1S/C16H12O6/c1-21-13-4-8(2-3-

11(13)18)10-7-22-14-6-9(17)5-

12(19)15(14)16(10)20/h2-7,17-19H,1H3[1][2]

InChIKey ZMFBGWWGXBNJAC-UHFFFAOYSA-N[1][2]

CAS Number 36190-95-1[1][3]

ChEBI ID CHEBI:70032[1]

PubChem CID 5319744[1]

Logical Relationship of Chemical Identifiers
The various chemical identifiers are computationally derived from the 2D structure of the

molecule. The relationship between these identifiers is crucial for accurate database searching

and cross-referencing in research. The following diagram illustrates this logical flow.
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2D Structure of
3'-O-Methylorobol

IUPAC Name:
5,7-dihydroxy-3-(4-hydroxy-3-methoxyphenyl)chromen-4-one

Nomenclature
Algorithm

SMILES:
COC1=C(C=CC(=C1)C2=COC3=CC(=CC(=C3C2=O)O)O)O

Serialization
Algorithm

InChI:
InChI=1S/C16H12O6/c1-21-13-4-8(2-3-11(13)18)10-7-22-14-6-9(17)5-12(19)15(14)16(10)20/h2-7,17-19H,1H3

Conversion
Algorithm

InChIKey:
ZMFBGWWGXBNJAC-UHFFFAOYSA-N

Hashing
Algorithm

Click to download full resolution via product page

Logical flow from 2D structure to chemical identifiers.

Biological Activities of Interest
Preliminary studies have indicated that 3'-O-Methylorobol exhibits biological activity. It has

been reported to show moderate antioxidant properties in the 2,2-diphenyl-1-picrylhydrazyl

(DPPH) free radical scavenging assay.[4][5] Furthermore, there is evidence to suggest its

potential in promoting osteoblast differentiation.[5] These findings highlight 3'-O-Methylorobol
as a compound of interest for further investigation in antioxidant and bone health research.

As this is a guide focused on the chemical structure, detailed experimental protocols and

signaling pathways are not extensively covered. Further literature searches would be required

to elaborate on the biological aspects.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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